Cas no 66404-27-1 (5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl-)

• Product Name: 5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl-
• CAS No: 66404-27-1
• MF: C₂₀H₁₃NO₂
• MW: 299.322725057602
• CID: 396358
• PubChem ID: 6515973
• Update Time: 2025-04-19

5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-(2-naphthalenylmethylene)-2-phenyl-
• 4-(naphthalen-2-ylmethylidene)-2-phenyl-1,3-oxazol-5-one
• 4-(Naphthalen-2-ylmethylene)-2-phenyloxazol-5(4H)-one
• SCHEMBL6790597
• 66404-27-1

• Inchi： 1S/C20H13NO2/c22-20-18(21-19(23-20)16-7-2-1-3-8-16)13-14-10-11-15-6-4-5-9-17(15)12-14/h1-13H/b18-13+
• InChI Key： VJEQAFKSQWRSLC-QGOAFFKASA-N
• SMILES： O1C(/C(=C\C2=CC=C3C=CC=CC3=C2)/N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 299.09469
• Monoisotopic Mass: 299.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66